Cas no 1805032-22-7 (3-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 3-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1805032-22-7
• MF: C₈H₄F₄INO₃
• MW: 365.020348548889
• CID: 4839183
• Update Time: 2025-05-25

3-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C8H4F4INO3/c9-2-3-1-4(13)6(17-8(10,11)12)14-5(3)7(15)16/h1H,2H2,(H,15,16)
• InChI Key： FPUFDRVJECGXKN-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(=O)O)C(CF)=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 3
• Topological Polar Surface Area: 59.4

Additional information on 3-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid

Comprehensive Overview of 3-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1805032-22-7)

The compound 3-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1805032-22-7) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including a fluoromethyl group, iodo substitution, and trifluoromethoxy moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of both fluorine and iodine in 3-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid offers distinct advantages in drug design, particularly in targeting enzyme inhibition and receptor modulation. This aligns with current trends in precision medicine and personalized therapy, where researchers seek compounds with tailored pharmacological properties.

The synthesis of CAS No. 1805032-22-7 involves multi-step organic reactions, often starting from commercially available pyridine precursors. Key steps include halogenation, fluoromethylation, and carboxylation, which require careful optimization to achieve high yields and purity. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are critical for characterizing this compound, ensuring its suitability for downstream applications.

One of the most searched questions related to this compound is: "What are the applications of fluorinated pyridines in drug discovery?" 3-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid exemplifies the growing importance of fluorine-containing heterocycles in medicinal chemistry. Fluorine's ability to influence lipophilicity, hydrogen bonding, and electrostatic interactions makes it indispensable in optimizing drug candidates. This compound is particularly relevant in the development of CNS-targeting drugs and anti-inflammatory agents, where its structural motifs can enhance blood-brain barrier penetration.

Another trending topic is the role of iodinated compounds in radiopharmaceuticals. While CAS No. 1805032-22-7 is not directly used in imaging, its iodo-substituted pyridine scaffold provides insights into designing radioactive tracers for diagnostic purposes. Researchers are exploring similar structures for PET imaging and theragnostic applications, leveraging the versatility of iodine chemistry.

From an agrochemical perspective, 3-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid serves as a precursor for herbicides and pesticides. The trifluoromethoxy group is known to enhance the bioactivity of agrochemicals, improving their resistance to degradation and target specificity. This aligns with the industry's focus on sustainable pest control and reduced environmental impact.

In summary, 3-(Fluoromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1805032-22-7) represents a versatile building block in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, reflecting broader trends in fluorine chemistry and heterocyclic synthesis. As research continues to uncover new uses for this compound, its relevance in drug discovery and crop protection is expected to grow significantly.